Cas no 2640877-46-7 (N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine)

N-{[1-(Pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine is a heterocyclic compound featuring a pyridine-3-sulfonyl-substituted piperidine core linked to a [1,3]thiazolo[4,5-c]pyridin-2-amine moiety. This structure imparts potential pharmacological relevance, particularly in kinase inhibition or receptor modulation, owing to its dual aromatic and sulfonamide functionalities. The pyridine and thiazolopyridine components enhance binding affinity and selectivity in biological targets, while the sulfonyl group may improve metabolic stability. Its well-defined synthetic route allows for precise modifications, making it a valuable intermediate in medicinal chemistry research. The compound's balanced lipophilicity and hydrogen-bonding capacity suggest favorable pharmacokinetic properties for further optimization in drug discovery.
N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine structure
2640877-46-7 structure
Product Name:N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine
CAS No:2640877-46-7
MF:C17H19N5O2S2
MW:389.49506020546
CID:5316248
PubChem ID:155801247
Update Time:2025-05-20

N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • F6724-2021
    • N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine
    • 2640877-46-7
    • AKOS040719633
    • N-[[1-(3-Pyridinylsulfonyl)-4-piperidinyl]methyl]thiazolo[4,5-c]pyridin-2-amine
    • Inchi: 1S/C17H19N5O2S2/c23-26(24,14-2-1-6-18-11-14)22-8-4-13(5-9-22)10-20-17-21-15-12-19-7-3-16(15)25-17/h1-3,6-7,11-13H,4-5,8-10H2,(H,20,21)
    • InChI Key: BFZJMJUGEGYGDM-UHFFFAOYSA-N
    • SMILES: C1=NC=CC2SC(NCC3CCN(S(C4=CC=CN=C4)(=O)=O)CC3)=NC1=2

Computed Properties

  • Exact Mass: 389.09801721g/mol
  • Monoisotopic Mass: 389.09801721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 604.0±65.0 °C(Predicted)
  • pka: 3.07±0.11(Predicted)

N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine Pricemore >>

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Additional information on N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine

Comprehensive Overview of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine (CAS No. 2640877-46-7)

The compound N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine (CAS No. 2640877-46-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a pyridine-3-sulfonyl group, a piperidine ring, and a [1,3]thiazolo[4,5-c]pyridine core, making it a promising candidate for various pharmaceutical applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in targeting specific biological pathways.

One of the most compelling aspects of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine is its structural complexity, which allows for diverse interactions with biological targets. The presence of the sulfonyl group enhances its binding affinity, while the thiazolo[4,5-c]pyridine moiety contributes to its stability and bioavailability. These features make it a subject of intense study in the context of enzyme inhibition and receptor modulation, particularly in areas such as oncology and neurology.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine has emerged as a key player in this space, with researchers exploring its potential as a kinase inhibitor or a modulator of protein-protein interactions. Its CAS No. 2640877-46-7 is frequently cited in patent applications and scientific literature, underscoring its relevance in cutting-edge drug development.

The synthesis of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists employ advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the production process. The compound's solubility, stability, and reactivity are critical factors that influence its applicability in both research and industrial settings.

From a commercial perspective, N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and academic institutions. Its CAS No. 2640877-46-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's pricing and availability are influenced by factors such as synthesis complexity, demand, and scalability.

Looking ahead, the future of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine appears promising, with ongoing research aimed at unlocking its full therapeutic potential. As the scientific community continues to explore its mechanisms of action and applications, this compound is poised to play a pivotal role in the next generation of drug discovery and development.

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